Ethyl 1-((3,4-difluorophenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[(3,4-difluorophenyl)-(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C21H24F2N4O3S/c1-3-16-24-21-27(25-16)19(28)18(31-21)17(13-5-6-14(22)15(23)11-13)26-9-7-12(8-10-26)20(29)30-4-2/h5-6,11-12,17,28H,3-4,7-10H2,1-2H3
• InChI Key: VRHJSZXFHPEREM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=C(C=C3)F)F)N4CCC(CC4)C(=O)OCC)O
• Molecular Formula: C21H24F2N4O3S
• Molecular Weight: 450.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a piperidine ring, which is a common motif in many pharmaceuticals, and a thiazolo[3,2-b][1,2,4]triazole ring, which is a type of heterocyclic compound. The presence of multiple fluorine atoms could potentially enhance its biological activity, as fluorine is often used in drug design to improve potency and selectivity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the thiazolo[3,2-b][1,2,4]triazole ring, and the addition of the ethyl and difluorophenyl groups. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine and thiazolo[3,2-b][1,2,4]triazole rings would give the molecule a rigid, cyclic structure. The difluorophenyl group would likely contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The piperidine nitrogen, for example, could act as a nucleophile in reactions with electrophiles. The thiazolo[3,2-b][1,2,4]triazole ring might also participate in reactions, depending on its substitution pattern and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity, and its melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Heterocyclic Compound Synthesis

A significant application of this compound is in the synthesis of diverse heterocyclic structures. Research has shown that derivatives of 1,2,4-triazole and related scaffolds exhibit a variety of biological activities. For example, studies on the synthesis of bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives have identified compounds with potent 5-HT2 antagonist activity, indicating their potential in neurological research and drug development (Watanabe et al., 1992). Similarly, the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives highlight the antimicrobial potential of these compounds (Bektaş et al., 2007).

Antimicrobial and Antihypertensive Agents

Another key area of application is in the development of antimicrobial and antihypertensive agents. Novel 1,2,4-triazol-3-one derivatives have been synthesized and evaluated for their antimicrobial properties, showing significant activity against various microorganisms (Fandaklı et al., 2012). Additionally, certain new 2,4,5(6) trisubstituted-1,2,4-triazolo[1,5-alpha]pyrimidines have been explored as potential antihypertensive agents, with some compounds displaying promising activity (Bayomi et al., 1999).

Analgesic and Anticancer Properties

The compound's derivatives have been investigated for their potential analgesic properties. The structural characterization of analgesic isothiazolopyridines indicates the importance of specific substitutions for analgesic activity, providing insights into novel pain management therapies (Karczmarzyk & Malinka, 2008). Moreover, the synthesis and structure-activity relationship (SAR) of [1,2,4]triazolo[1,5-a]pyrimidines reveal a class of anticancer agents with a unique mechanism of tubulin inhibition, offering new avenues for cancer treatment (Zhang et al., 2007).

Safety And Hazards

As with any chemical, the safety and hazards of this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling it, including the use of personal protective equipment.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and biological activity. It could also be interesting to investigate its potential applications, for example in pharmaceuticals or materials science.